N'-{(E)-[4-(tert-butyl)phenyl]methylidene}-2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)acetohydrazide

• IUPAC Name: N-[(E)-(4-tert-butylphenyl)methylideneamino]-2-(1,1-dioxo-1,4-thiazinan-4-yl)acetamide
• InChI: InChI=1S/C17H25N3O3S/c1-17(2,3)15-6-4-14(5-7-15)12-18-19-16(21)13-20-8-10-24(22,23)11-9-20/h4-7,12H,8-11,13H2,1-3H3,(H,19,21)/b18-12+
• InChI Key: DYRMOJPDXABPMK-LDADJPATSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=NNC(=O)CN2CCS(=O)(=O)CC2
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=N/NC(=O)CN2CCS(=O)(=O)CC2
• Molecular Formula: C17H25N3O3S
• DSSTOX Substance ID: DTXSID401333141
• Molecular Weight: 351.5 g/mol
• Solubility: 47.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 477889-98-8

Description

“N’-{(E)-[4-(tert-butyl)phenyl]methylidene}-2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)acetohydrazide” is a chemical compound with the molecular formula C17H25N3O3S. It is a solid substance with a molecular weight of 351.47. The compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H25N3O3S/c1-17(2,3)15-6-4-14(5-7-15)12-18-19-16(21)13-20-8-10-24(22,23)11-9-20/h4-7,12H,8-11,13H2,1-3H3,(H,19,21)/b18-12+. This code provides a detailed description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 351.47. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.

Scientific Research Applications

Antiviral and Antimicrobial Properties

N'-{(E)-[4-(tert-butyl)phenyl]methylidene}-2-(1,1-dioxo-1lambda6,4-thiazinan-4-yl)acetohydrazide and its derivatives have been extensively studied for their antiviral and antimicrobial properties. A notable study by Aslam et al. (2014) focused on the synthesis of novel N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides, which displayed significant anti-human immunodeficiency virus type 1 (anti-HIV-1) activities. Compounds within this series exhibited median effective concentration (EC50) values less than 20 μM, with specific compounds showing potent anti-HIV-1 activity with no toxicity in human lymphocytes and various cell lines (Aslam et al., 2014).

Anti-inflammatory and Antinociceptive Effects

Derivatives of this compound have also been investigated for their potential anti-inflammatory and antinociceptive effects. Lacerda et al. (2012) synthesized novel N-phenylpyrazolyl-N-glycinyl-hydrazone derivatives, showcasing their ability to inhibit tumor necrosis factor α (TNF-α production in cultured macrophages). The most active derivatives exhibited promising in vivo anti-hyperalgesic profiles, comparable to the standard drug SB-203580, by orally inhibiting TNF-α levels in a rat model (Lacerda et al., 2012).

Safety and Hazards

While specific safety and hazard information for this compound is not available, similar compounds can cause severe skin burns and eye damage. Always handle chemical compounds with appropriate safety measures.